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Compound of Interest

Benzyl 3-methylpiperazine-1-
Compound Name:
carboxylate

cat. No.: B1336696

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Benzyl 3-methylpiperazine-1-carboxylate (CAS No: 84477-85-0). The information is
compiled from available Safety Data Sheets (SDS) to ensure safe laboratory practices.

Hazard Identification and Classification

Benzyl 3-methylpiperazine-1-carboxylate is classified as a hazardous substance. The
following table summarizes its GHS classification.[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity, H335: May cause respiratory
_ Category 3 o

Single Exposure irritation

Signal Word: Warning[1]
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Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property Value

Molecular Formula C13H18N202
Molecular Weight 234.2942 g/mol [1]
CAS Number 84477-85-0[1]

Exposure Controls and Personal Protection

Strict adherence to the following exposure control measures and use of personal protective
equipment (PPE) is mandatory to ensure personnel safety.

Engineering Controls

o Work should be conducted in a well-ventilated area.[2]

» Use of a chemical fume hood is recommended, especially when handling the substance as a

dust or aerosol.[1]
o Provide appropriate exhaust ventilation at places where dust is formed.[1]

o Ensure safety showers and eye wash stations are readily accessible.[3]

Personal Protective Equipment (PPE)

The following table outlines the required personal protective equipment.
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Protection Type Specification Reference

Safety glasses with side-
shields or a face shield. Use
) equipment tested and
Eye/Face Protection ] [1]
approved under appropriate
government standards such as

NIOSH (US) or EN 166 (EU).

Chemical-resistant gloves
(inspect prior to use). A
complete suit protecting
against chemicals is

Skin Protection recommended. The type of o
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

For nuisance exposures, use a
Respiratory Protection type P95 (US) or type P1 (EU [1]
EN 143) particle respirator.

Hygiene Measures

» Handle in accordance with good industrial hygiene and safety practices.[1]
e Wash hands before breaks and at the end of the workday.[1]

» Avoid contact with skin, eyes, and clothing.[1]

» Avoid formation of dust and aerosols.[1]

Handling and Storage
Precautions for Safe Handling

e Avoid contact with skin and eyes.[1]
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¢ Avoid the formation of dust and aerosols.[1]
e Provide appropriate exhaust ventilation where dust is formed.[1]

+ Follow normal measures for preventive fire protection.[1]

Conditions for Safe Storage

Store in a cool place.

Keep container tightly closed in a dry and well-ventilated place.[3]

Recommended storage temperature is 2-8°C.[1]

The substance is light-sensitive and should be stored under an inert atmosphere.[1]

First Aid Measures

The following workflow outlines the immediate actions to be taken in case of exposure.

Exposure Event

Exposure Occurs
Immediate Actions

Consult a physician. |
Show SDS to the doctor. |

1

Move out of dangerous area

Inhalation: Ingestion:

Skin Contact: Eye Contact:

Ll i E, Wash off with soap and plenty of water. Rinse thoroughly with plenty of water for at least 15 minutes.

If not breathing, give artificial respiration.

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Click to download full resolution via product page

First Aid Response Workflow

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


http://www.angenechemical.com/sds/84477-85-0.pdf
http://www.angenechemical.com/sds/84477-85-0.pdf
http://www.angenechemical.com/sds/84477-85-0.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0028238.pdf
http://www.angenechemical.com/sds/84477-85-0.pdf
http://www.angenechemical.com/sds/84477-85-0.pdf
https://www.benchchem.com/product/b1336696?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet for the product.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[1]

e In Case of Skin Contact: Wash the affected area with soap and plenty of water.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person.[1]

Firefighting Measures
Suitable Extinguishing Media

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Specific Hazards Arising from the Chemical

e No data available.

Advice for Firefighters

o Wear a self-contained breathing apparatus for firefighting if necessary.[1]

The following diagram illustrates the logical steps for responding to a fire involving this
substance.
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Fire Detection

Fire Involving the Substance

Response Actions

Use Suitable Extinguishing Media:

- Water Spray o .
plaelilnal ot el Wear self-contai:(Iart;ail)grz;?;liipi aratus (SCBA)
- Dry Chemical gapp

- Carbon Dioxide

Click to download full resolution via product page

Fire Emergency Response Plan

Accidental Release Measures
Personal Precautions, Protective Equipment, and
Emergency Procedures

o Use personal protective equipment.[1]

Avoid dust formation.[1]

Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Avoid breathing dust.[1]

Environmental Precautions

e Do not let the product enter drains.[1]
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Methods and Materials for Containment and Cleaning Up

e Pick up and arrange disposal without creating dust.[1]
e Sweep up and shovel the material.[1]
» Keep in suitable, closed containers for disposal.[1]

The workflow for handling a spill is outlined below.
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Spill Event

Accidental Release Occurs

Immediatd Response

Cleanup and Disposal

Contain the spill

Sweep up and shovel into a suitable container

(Avoid creating dust)

Dispose of waste in closed containers
according to regulations

Click to download full resolution via product page

Spill Handling and Cleanup Workflow
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Toxicological Information

Detailed toxicological data for Benzyl 3-methylpiperazine-1-carboxylate is limited.

Acute Toxicity: Harmful if swallowed (Oral, Category 4).[1] No data is available for dermal or
inhalation toxicity.[4]

o Skin Corrosion/Irritation: Causes skin irritation.[1]

» Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

e Reproductive Toxicity: No data available.[2]

o Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[1]
¢ Specific Target Organ Toxicity - Repeated Exposure: No data available.

o Aspiration Hazard: No data available.

Disposal Considerations

Dispose of this material in accordance with all applicable local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a thorough review of the complete Safety Data Sheet (SDS) and a
comprehensive risk assessment before use. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1336696?utm_src=pdf-body
http://www.angenechemical.com/sds/84477-85-0.pdf
https://www.keyorganics.net/app/uploads/sds/DS-13127_SDS.pdf
http://www.angenechemical.com/sds/84477-85-0.pdf
http://www.angenechemical.com/sds/84477-85-0.pdf
https://www.xixisys.com/substances/612493-87-5
http://www.angenechemical.com/sds/84477-85-0.pdf
https://www.benchchem.com/product/b1336696?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. angenechemical.com [angenechemical.com]

o 2. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 612493-87-5 Name: [xixisys.com]
» 3. chemscene.com [chemscene.com]

e 4. keyorganics.net [keyorganics.net]

« To cite this document: BenchChem. [Benzyl 3-methylpiperazine-1-carboxylate: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336696#benzyl-3-methylpiperazine-1-carboxylate-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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